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Compound of Interest

Compound Name: N-ethoxy-3-iodobenzamide

Cat. No.: B15081813

CAS Number: 290839-75-7

This technical guide provides a comprehensive overview of the chemical properties, potential
applications, and synthetic considerations for N-Ethoxy-3-iodobenzamide. While specific
experimental data for this compound is limited in publicly available literature, this document
draws upon information from structurally related iodobenzamide derivatives to infer potential
areas of research and application for drug development professionals and scientists.

Chemical Properties

N-Ethoxy-3-iodobenzamide is a substituted benzamide with a molecular formula of
C9H10INO2 and a molecular weight of 291.09 g/mol .[1] The presence of an iodine atom on
the aromatic ring and an ethoxy group on the amide nitrogen are key structural features that
likely influence its chemical reactivity and biological activity.

Property Value Source
CAS Number 290839-75-7 [2]
Molecular Formula C9H10INO2 [1]
Molecular Weight 291.09 g/mol [1]
Synonyms N-Ethoxy-3-iodo-benzamide
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Potential Applications and Research Directions

While specific biological activities for N-Ethoxy-3-iodobenzamide have not been extensively

reported, the broader class of iodobenzamides has shown utility in several areas of research,

suggesting potential avenues for investigation.

Precursor for Radioligands: The iodine atom can be substituted with a radioactive isotope of
iodine (e.g., &, 123], or 131]), This makes N-Ethoxy-3-iodobenzamide a potential precursor
for the synthesis of radiolabeled molecules for use in imaging techniques such as Positron
Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).
These imaging agents are valuable tools in drug discovery and clinical diagnostics.

Chemical Synthesis Intermediate: The carbon-iodine bond is susceptible to various cross-
coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This
allows for the facile introduction of a wide range of functional groups at the 3-position of the
benzamide scaffold, enabling the synthesis of diverse chemical libraries for screening and
drug discovery.

Enzyme Inhibition: Substituted benzamides are a well-established class of compounds with a
broad range of biological activities, including enzyme inhibition. For example, the structurally
related compound, 4-Hydroxy-3-iodobenzamide, has been investigated as an inhibitor of
tyrosinase, a key enzyme in melanin synthesis. It is plausible that N-Ethoxy-3-
iodobenzamide could exhibit inhibitory activity against various enzymatic targets.

Synthesis

A potential synthetic route to N-Ethoxy-3-iodobenzamide could involve the amidation of 3-

iodobenzoyl chloride with O-ethylhydroxylamine. This straightforward approach would leverage

commercially available starting materials.
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Potential Synthesis of N-Ethoxy-3-iodobenzamide

Starting Materials

3-lodobenzoic Acid Thionyl Chloride (SOCI2) O-Ethylhydroxylamine

t+ Thionyl Chloride

Step 1: AcyvChIoride Formation

3-lodobenzoyl Chloride

+ O-Ethylhydroxylamine

Step 2: Amidation

N-Ethoxy-3-iodobenzamide

Click to download full resolution via product page

Caption: A potential two-step synthesis of N-Ethoxy-3-iodobenzamide.

Experimental Protocols

Due to the lack of specific published studies on N-Ethoxy-3-iodobenzamide, detailed
experimental protocols are not available. However, a general workflow for the characterization
and initial biological screening of this compound would typically involve the following steps.
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General Experimental Workflow for Compound Characterization

Synthesis and Purification

:

Structural Verification (NMR, MS)

:

Purity Assessment (HPLC)

:

Physicochemical Properties (Solubility, LogP)

:

Initial Biological Screening (e.g., Enzyme Assays, Cell-based Assays)

Data Analysis and Hit Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethoxy-3-iodobenzamide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15081813#cas-number-290839-75-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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